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Compound of Interest

Compound Name: Sparfloxacin-d5

Cat. No.: B12385401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Sparfloxacin-d5, a deuterated internal standard crucial for the accurate quantification of the

fluoroquinolone antibiotic, sparfloxacin, in complex biological matrices. This document outlines

key technical data, identifies commercial suppliers, and details established experimental

protocols for its use in bioanalytical assays.

Commercial Availability and Suppliers
Sparfloxacin-d5 is available from specialized chemical suppliers catering to the research and

pharmaceutical development sectors. The primary identified commercial supplier is:

MedChemExpress (MCE): A key provider of research chemicals and bioactive compounds,

offering Sparfloxacin-d5 for laboratory use.

It is recommended to directly inquire with the supplier for the most current pricing, availability,

and to request a lot-specific Certificate of Analysis (CoA) for detailed purity and isotopic

enrichment data.

Technical Data
The following table summarizes the key technical specifications for Sparfloxacin-d5. Data is

compiled from supplier information and may vary by batch.
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Parameter Value

Chemical Name

5-Amino-1-(cyclopropyl-d5)-7-((3R,5S)-3,5-

dimethylpiperazin-1-yl)-6,8-difluoro-4-oxo-1,4-

dihydroquinoline-3-carboxylic acid

Molecular Formula C₁₉H₁₇D₅F₂N₄O₃

Molecular Weight 397.43 g/mol

CAS Number
Not consistently available; inquire with the

supplier.

Appearance Typically a solid powder.

Purity
Generally >98% (lot-specific data available on

the CoA).

Isotopic Enrichment
Deuterium incorporation is typically high, often

≥98% (lot-specific data available on the CoA).

Storage Conditions Store at -20°C for long-term stability.

Solubility Soluble in DMSO.

Experimental Protocols: Quantification of
Sparfloxacin in Biological Matrices using LC-MS/MS
Sparfloxacin-d5 is primarily utilized as an internal standard in liquid chromatography-tandem

mass spectrometry (LC-MS/MS) methods for the quantification of sparfloxacin in biological

samples such as plasma, serum, and tissue homogenates. The following is a generalized

experimental protocol synthesized from established methodologies.

Sample Preparation (Protein Precipitation)
Thaw Samples: Allow plasma/serum samples and Sparfloxacin-d5 internal standard (IS)

working solution to thaw at room temperature.

Spike Internal Standard: To a 100 µL aliquot of the plasma/serum sample, add a specific

volume (e.g., 10 µL) of the Sparfloxacin-d5 working solution to achieve a final concentration
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of 50 ng/mL.

Vortex: Vortex the mixture for 30 seconds.

Protein Precipitation: Add 300 µL of acetonitrile to the sample.

Vortex: Vortex the sample vigorously for 2 minutes to ensure complete protein precipitation.

Centrifugation: Centrifuge the sample at 12,000 rpm for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Injection: Inject a defined volume (e.g., 10 µL) of the reconstituted sample into the LC-

MS/MS system.

Liquid Chromatography Conditions
Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size) is

commonly used.

Mobile Phase: A gradient elution is typically employed.

Solvent A: 0.1% Formic acid in water.

Solvent B: Acetonitrile.

Gradient Program:

0-0.5 min: 20% B

0.5-2.0 min: 20% to 80% B

2.0-3.0 min: 80% B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.0-3.1 min: 80% to 20% B

3.1-5.0 min: 20% B

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Mass Spectrometry Conditions
Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Sparfloxacin:m/z 393.2 → 349.2

Sparfloxacin-d5 (IS):m/z 398.2 → 354.2

Instrument Parameters (typical starting points):

Capillary Voltage: 3.5 kV

Source Temperature: 150°C

Desolvation Temperature: 350°C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 600 L/hr

Collision Gas: Argon

Visualizations
Signaling Pathway and Experimental Workflows
The following diagrams illustrate key conceptual frameworks relevant to the use of

Sparfloxacin-d5.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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